Cas no 1352426-91-5 (5-Chloro-2-methylphenylboronic acid, pinacol ester)

• Product Name: 5-Chloro-2-methylphenylboronic acid, pinacol ester
• CAS No: 1352426-91-5
• MF: C₁₃H₁₈BClO₂
• MW: 252.544823169708
• CID: 2121354
• PubChem ID: 75360943
• Update Time: 2024-11-02

5-Chloro-2-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-Chloro-2-methylphenylboronic acid, pinacol ester
• Z1336747689
• EN300-1706442
• 1352426-91-5
• 5-Chloro-2-methylphenylboronic acid pinacol ester
• SCHEMBL15180967
• AT16184
• CS-0178164
• DA-11648
• AKOS017550146
• CEC42691
• BS-26840
• MFCD18729896

• Inchi： 1S/C13H18BClO2/c1-9-6-7-10(15)8-11(9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： MDQXWEUUJCYVMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 252.1088377g/mol
• Monoisotopic Mass: 252.1088377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5